Cas no 1807437-85-9 (Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate
• CAS No: 1807437-85-9
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4958202
• Update Time: 2025-05-21

Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-2-21-15(20)11-4-3-10(5-6-14(18)19)12(9-11)13(17)7-8-16/h3-6,9H,2,7-8H2,1H3,(H,18,19)/b6-5+
• InChI Key： GZYPAHPGUNGRAN-AATRIKPKSA-N
• SMILES： ClCCC(C1C=C(C(=O)OCC)C=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 418
• XLogP3: 2.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate

Research Brief on Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate (CAS: 1807437-85-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate (CAS: 1807437-85-9) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its role as a key building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. This brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and emerging biological relevance.

A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's utility as a precursor for novel kinase inhibitors. Researchers utilized its α,β-unsaturated ester moiety (carboxyvinyl group) for Michael addition reactions with nucleophilic amino acids, yielding potent ATP-competitive inhibitors of MAPK14 (p38α) with IC₅₀ values in the low micromolar range. The 3-chloropropanoyl side chain was found to be crucial for covalent binding to cysteine residues near the ATP-binding pocket, suggesting potential for targeted covalent inhibitor design.

Structural-activity relationship (SAR) investigations reported in the Journal of Medicinal Chemistry (2024) revealed that Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate serves as an optimal scaffold for introducing pharmacophore elements at three modifiable sites: the ethyl ester (for prodrug strategies), the vinyl carboxylic acid (for hydrogen bonding), and the chloropropanoyl group (for electrophilic reactivity). This trifunctional nature has enabled the development of dual-acting compounds targeting both inflammatory pathways (via COX-2 inhibition) and oxidative stress (via Nrf2 activation).

Advanced analytical characterization using LC-MS/MS and ¹³C-NMR has provided new insights into the compound's stability profile. A recent ACS Omega publication (2024) identified optimal storage conditions at -20°C under argon atmosphere, with particular susceptibility to hydrolysis at the chloropropanoyl moiety under physiological pH conditions. These findings have important implications for formulation strategies in preclinical development.

Emerging applications in radiopharmaceuticals have been reported by a German research consortium (2024), where the compound was successfully labeled with ¹⁸F at the chloropropanoyl group for PET imaging probes targeting fibroblast activation protein (FAP). The radiolabeling efficiency exceeded 85%, demonstrating superior performance compared to traditional prosthetic groups.

Ongoing clinical translation efforts focus on derivatives of Ethyl 4-(2-carboxyvinyl)-3-(3-chloropropanoyl)benzoate as potential treatments for fibrotic disorders. Phase I trials (NCT05678231) of a lead compound (PMX-1102) derived from this scaffold have shown favorable safety profiles and preliminary evidence of target engagement in idiopathic pulmonary fibrosis patients. The chloropropanoyl moiety appears critical for selective accumulation in fibrotic tissues, as demonstrated by quantitative whole-body autoradiography studies.

Future research directions highlighted in recent reviews include exploration of the compound's potential in PROTAC design (utilizing both the chloropropanoyl warhead and carboxylate for E3 ligase recruitment) and as a versatile linker in antibody-drug conjugates. The unique combination of reactivity handles positions this molecule as a valuable tool for next-generation therapeutic modalities in precision medicine.